4'-Chloro-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid

• IUPAC Name: 3-(4-chlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-10-4-1-8(2-5-10)11-7-9(13(16)17)3-6-12(11)15/h1-7H,(H,16,17)
• InChI Key: TYZFSSVNJLJWNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)C(=O)O)F)Cl
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID60653531
• Molecular Weight: 250.65 g/mol
• CAS RN: 1181639-60-0

Description

The compound “4’-Chloro-6-fluoro-[1,1’-biphenyl]-3-carboxylic acid” likely belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing two benzene rings linked together by a C-C bond.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as biphenyls can be synthesized through various methods such as Suzuki–Miyaura coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of two benzene rings linked together with chlorine and fluorine substituents on one of the rings and a carboxylic acid group on the other.

Chemical Reactions Analysis

Biphenyl compounds generally undergo reactions similar to benzene, including electrophilic substitution. More specific reactions would depend on the functional groups present on the biphenyl compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be similar to those of other biphenyl compounds. For instance, the compound “1,1’-Biphenyl, 4-chloro-” has a molecular weight of 188.653.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Organic synthesis research often explores the development of novel compounds for pharmaceutical applications. For example, the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials, demonstrates the utility of halogenated biphenyls in drug synthesis (Qiu et al., 2009). Similarly, cinnamic acid derivatives, with their diverse chemical reactivity, have been explored for their anticancer potentials, indicating the significance of carboxylic acid functionalities in developing therapeutic agents (De et al., 2011).

Environmental Science and Toxicology

In environmental science, the study of fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) highlights the environmental persistence and potential risks of fluorinated compounds. These studies shed light on the environmental behavior of structurally complex molecules, including their bioaccumulation and degradation pathways (Wang et al., 2013). This research area could provide insights into managing and mitigating the environmental impact of related chloro-fluoro-carboxylic acids.

Pharmacological Applications

Pharmacological studies often explore the therapeutic potentials of various compounds. For instance, chlorogenic acid, a polyphenol with a carboxylic acid group, has been studied for its antioxidant, anti-inflammatory, and antihypertensive activities, illustrating the broad therapeutic applications of carboxylic acid-containing compounds (Santana-Gálvez et al., 2017). Similarly, the review on the therapeutic effects of 4-phenylbutyric acid, another carboxylic acid, in maintaining proteostasis indicates the potential for designing drugs targeting protein folding diseases (Kolb et al., 2015).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many biphenyl derivatives are used in medicine for their anti-inflammatory, anti-proliferative, antihypertensive, and antitumor properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

The future directions in the research and application of this compound could involve further exploration of its potential uses in various fields such as medicine, agriculture, and organic light-emitting diodes (OLEDs).